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Compound of Interest

Compound Name: Dehydro Mefloquine-d5

Cat. No.: B587915 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Dehydro Mefloquine-d5.

While a specific Safety Data Sheet (SDS) for Dehydro Mefloquine-d5 is not readily available,

a comprehensive safety protocol can be established by examining the safety data for the

closely related compound, Mefloquine Hydrochloride, and incorporating best practices for

handling deuterated compounds.

Compound Details:

Property Value

Chemical Name Dehydro Mefloquine-d5

Alternate Names
α-2-Pyridinyl-2,8-bis(trifluoromethyl)-4-

quinolinemethanol-d5

CAS Number 1246819-32-8[1]

Molecular Formula C17H5D5F6N2O[1]

Molecular Weight 377.30[1]

Hazard Identification and Precautionary Measures
Based on the SDS for Mefloquine Hydrochloride, the primary hazard is that it is harmful if

swallowed.[2][3][4] The following precautionary statements are advised:
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P264: Wash hands and any exposed skin thoroughly after handling.[3]

P270: Do not eat, drink, or smoke when using this product.[3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[3]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

While specific data on skin and eye irritation for Dehydro Mefloquine-d5 is unavailable, it is

prudent to handle the compound as a potential irritant.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure and ensure safety.

PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles that meet ANSI Z.87.1

standards.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection
A lab coat, fully buttoned, with long pants and

closed-toe shoes.

Respiratory Protection
A dust mask or respirator should be used if

there is a risk of generating airborne dust.

Experimental Protocols: Safe Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

As with many organic compounds, protection from light is recommended to prevent

photodegradation.[5] Storing in amber vials is a good practice.[5]

For long-term storage, refrigeration at 4°C or -20°C is often recommended for deuterated

compounds to maintain isotopic purity.[5]

Handling and Use:

All handling of Dehydro Mefloquine-d5 powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.

To prevent isotopic exchange, it is advisable to handle deuterated compounds under an inert

atmosphere, such as nitrogen or argon, especially when preparing solutions.[5]

Avoid preparing acidic or basic solutions, as these can catalyze deuterium-hydrogen

exchange.[5]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material, and clean

them thoroughly after use.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused product,

should be considered hazardous waste.

Dispose of chemical waste through a licensed and approved waste management company.

Do not dispose of Dehydro Mefloquine-d5 down the drain or in regular trash.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.
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In case of inhalation: Move the person to fresh air and ensure they are in a position

comfortable for breathing.

In case of ingestion: Rinse the mouth with water and seek immediate medical attention. Do

not induce vomiting.

Workflow for Safe Handling of Dehydro Mefloquine-
d5
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Safe Handling and Disposal Workflow for Dehydro Mefloquine-d5
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Caption: Workflow for the safe handling of Dehydro Mefloquine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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